1-{[6-(2-ethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole

• Molecular Formula: C19H16N6OS
• Molecular Weight: 376.4 g/mol
• IUPAC Name: 3-(benzimidazol-1-ylmethyl)-6-(2-ethoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H16N6OS/c1-2-26-16-10-6-3-7-13(16)18-23-25-17(21-22-19(25)27-18)11-24-12-20-14-8-4-5-9-15(14)24/h3-10,12H,2,11H2,1H3
• InChI Key: FZPVOIFCGDHLGJ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C2=NN3C(=NN=C3S2)CN4C=NC5=CC=CC=C54

Description

1-{[6-(2-ethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole is a chemical compound that has been the subject of scientific research in recent years. This compound has shown potential in various applications, including medicinal chemistry, biological research, and pharmacology.

Mechanism of Action

The mechanism of action of 1-{[6-(2-ethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole is not fully understood. However, studies have shown that it may work by inhibiting the activity of enzymes involved in various biological processes, such as DNA replication and protein synthesis. It may also work by modulating the activity of certain receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that 1-{[6-(2-ethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of fungi and bacteria, and reduce inflammation in the body. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-{[6-(2-ethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole in lab experiments is its potential as a therapeutic agent for various diseases. It may also provide insights into the mechanisms of action of certain enzymes and receptors in the body. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-{[6-(2-ethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole. One direction is to further investigate its potential as a therapeutic agent for various diseases, including Alzheimer's disease, Parkinson's disease, and diabetes. Another direction is to study its potential as an anticancer agent and to investigate its mechanism of action in cancer cells. Additionally, further studies are needed to determine its toxicity and potential side effects in humans.

Synthesis Methods

The synthesis of 1-{[6-(2-ethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole involves the reaction of 2-ethoxyaniline with 2-bromoacetophenone to form 2-ethoxy-N-(2-phenylethyl)acetamide. This compound is then reacted with thiosemicarbazide to form the intermediate 2-ethoxy-N-(2-phenylethyl)-N'-(1,3-thiazol-2-yl)acetohydrazide. This intermediate is then reacted with 2-(2-bromoethyl)-1H-benzo[d]imidazole to form the final product.

Scientific Research Applications

1-{[6-(2-ethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole has shown potential in various scientific research applications. It has been studied for its anticancer, antifungal, and antibacterial properties. It has also been studied for its potential as a therapeutic agent for various diseases, including Alzheimer's disease, Parkinson's disease, and diabetes.